Cas no 1349829-31-7 ((2R,5R)-2-Cyclopropyl-5-phenylmorpholine)

• Product Name: (2R,5R)-2-Cyclopropyl-5-phenylmorpholine
• CAS No: 1349829-31-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1034927
• PubChem ID: 66996594
• Update Time: 2025-05-19

(2R,5R)-2-Cyclopropyl-5-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-2-Cyclopropyl-5-phenylmorpholine
• 1349829-31-7
• A910210
• DB-234851
• SCHEMBL1335059
• DTXSID70736187
• JDQUEKNXQJSOFW-STQMWFEESA-N

• MDL： MFCD26406251
• Inchi： 1S/C13H17NO/c1-2-4-10(5-3-1)12-9-15-13(8-14-12)11-6-7-11/h1-5,11-14H,6-9H2/t12-,13-/m0/s1
• InChI Key： JDQUEKNXQJSOFW-STQMWFEESA-N
• SMILES： O1C[C@@H](C2C=CC=CC=2)NC[C@H]1C1CC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

(2R,5R)-2-Cyclopropyl-5-phenylmorpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (2R,5R)-2-Cyclopropyl-5-phenylmorpholine

Introduction to (2R,5R)-2-Cyclopropyl-5-phenylmorpholine (CAS No. 1349829-31-7)

(2R,5R-2-Cyclopropyl-5-phenylmorpholine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1349829-31-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The precise stereochemistry of this morpholine derivative, with its (2R,5R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The structural framework of (2R,5R-2-Cyclopropyl-5-phenylmorpholine) consists of a morpholine core substituted with a cyclopropyl group at the 2-position and a phenyl group at the 5-position. This particular arrangement contributes to its distinct chemical and pharmacological profile. The cyclopropyl group enhances the compound's lipophilicity, while the phenyl ring introduces additional electronic and steric effects that can influence its binding affinity to biological receptors.

In recent years, there has been growing interest in morpholine derivatives as pharmacophores due to their diverse biological activities. (2R,5R-2-Cyclopropyl-5-phenylmorpholine) has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. Its unique stereochemistry suggests that it may exhibit selectivity for certain biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of (2R,5R-2-Cyclopropyl-5-phenylmorpholine) is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its interactions with various enzymes and receptors. These studies have revealed that the compound exhibits inhibitory activity against several key targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders.

The synthesis of (2R,5R-2-Cyclopropyl-5-phenylmorpholine) presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical purity. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

Evidence from preclinical studies indicates that (2R,5R-2-Cyclopropyl-5-phenylmorpholine) possesses favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert therapeutic effects. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting its potential for further development into a clinical candidate.

The future of (2R,5R-2-Cyclopropyl-5-phenylmorpholine) research lies in its integration into larger drug discovery programs. By combining structure-based drug design with experimental validation, scientists can optimize its pharmacological profile and develop novel therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from a laboratory curiosity to a viable treatment option for patients.

In conclusion, (2R,5R-2-Cyclopropyl-5-phenylmorpholine) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structure, stereochemistry, and biological activity make it a valuable asset in the search for new drugs. As research continues to uncover its potential applications, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.